N-(4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate

• IUPAC Name: N-[4-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]sulfonylphenyl]acetamide;oxalic acid
• InChI: InChI=1S/C19H22ClN3O3S.C2H2O4/c1-15(24)21-17-6-8-18(9-7-17)27(25,26)23-12-10-22(11-13-23)14-16-4-2-3-5-19(16)20;3-1(4)2(5)6/h2-9H,10-14H2,1H3,(H,21,24);(H,3,4)(H,5,6)
• InChI Key: UYHSFZCKDFCFGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O
• Molecular Formula: C21H24ClN3O7S
• Molecular Weight: 497.9 g/mol

Description

N-(4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial component of the B-cell receptor signaling pathway, which plays a vital role in the development and progression of various hematological malignancies.

Mechanism of Action

N-(4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate selectively inhibits BTK by binding to the active site of the enzyme. BTK is a crucial component of the B-cell receptor signaling pathway, which plays a vital role in the development and progression of various hematological malignancies. Inhibition of BTK leads to the suppression of downstream signaling pathways, resulting in the inhibition of B-cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has shown significant biochemical and physiological effects in various preclinical studies. This compound has been shown to inhibit B-cell proliferation, survival, and migration, leading to the suppression of various hematological malignancies. Additionally, this compound has also been shown to inhibit B-cell activation and antibody production, leading to the potential treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate has several advantages and limitations for lab experiments. The main advantage of this compound is its selectivity towards BTK, which makes it a potential therapeutic agent for various hematological malignancies and autoimmune diseases. Additionally, this compound has shown good pharmacokinetic properties, making it a potential candidate for clinical trials. However, the main limitation of this compound is its limited solubility, which may affect its bioavailability and efficacy.

Future Directions

N-(4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate has shown promising results in various preclinical studies, and there are several future directions for this compound. One potential direction is the development of combination therapies with other targeted agents, such as PI3K inhibitors or anti-CD20 antibodies, to enhance the efficacy of this compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials, which may lead to its approval as a therapeutic agent for various hematological malignancies and autoimmune diseases. Finally, the development of more soluble analogs of this compound may overcome its solubility limitations and enhance its bioavailability and efficacy.

Scientific Research Applications

N-(4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate has shown promising results in the treatment of various hematological malignancies, including B-cell lymphomas and leukemias. This compound selectively inhibits BTK, which is a crucial component of the B-cell receptor signaling pathway. The inhibition of BTK leads to the suppression of downstream signaling pathways, resulting in the inhibition of B-cell proliferation and survival. Additionally, this compound has also shown potential in the treatment of autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus, by inhibiting B-cell activation and antibody production.